Cas no 1361843-72-2 (3-(3,5-Dichlorophenyl)-6-hydroxypicolinaldehyde)

• Product Name: 3-(3,5-Dichlorophenyl)-6-hydroxypicolinaldehyde
• CAS No: 1361843-72-2
• MF: C₁₂H₇Cl₂NO₂
• MW: 268.095481157303
• CID: 4919377
• Update Time: 2025-10-28

3-(3,5-Dichlorophenyl)-6-hydroxypicolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-Dichlorophenyl)-6-hydroxypicolinaldehyde

• Inchi： 1S/C12H7Cl2NO2/c13-8-3-7(4-9(14)5-8)10-1-2-12(17)15-11(10)6-16/h1-6H,(H,15,17)
• InChI Key： QZECASCQHXUSJU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC(NC=1C=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 393
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2

Additional information on 3-(3,5-Dichlorophenyl)-6-hydroxypicolinaldehyde

Introduction to 3-(3,5-Dichlorophenyl)-6-hydroxypicolinaldehyde (CAS No. 1361843-72-2)

3-(3,5-Dichlorophenyl)-6-hydroxypicolinaldehyde, also known by its CAS number 1361843-72-2, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive aromatic ring system and functional groups, which contribute to its chemical reactivity and biological activity.

The molecular formula of 3-(3,5-Dichlorophenyl)-6-hydroxypicolinaldehyde is C₁₀H₇Cl₂O₂, and it has a molecular weight of approximately 240.07 g/mol. The compound features a picolinaldehyde backbone with a 3,5-dichlorophenyl substituent and a hydroxyl group at the 6-position. These structural elements endow the molecule with a range of chemical properties that make it an attractive candidate for various synthetic transformations and biological studies.

In the realm of medicinal chemistry, 3-(3,5-Dichlorophenyl)-6-hydroxypicolinaldehyde has been explored for its potential as a lead compound in the development of novel therapeutic agents. Recent research has focused on its anti-inflammatory and antioxidant properties, which are attributed to the presence of the hydroxyl group and the dichlorophenyl substituent. Studies have shown that these functional groups can modulate the activity of key enzymes involved in inflammatory pathways, making the compound a promising candidate for the treatment of inflammatory diseases.

One notable study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory effects of 3-(3,5-Dichlorophenyl)-6-hydroxypicolinaldehyde. The researchers found that the compound exhibited significant inhibition of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Additionally, the compound demonstrated potent antioxidant activity by scavenging free radicals and reducing oxidative stress in cellular models. These findings suggest that 3-(3,5-Dichlorophenyl)-6-hydroxypicolinaldehyde could be further developed into a therapeutic agent for conditions such as arthritis and other inflammatory disorders.

Beyond its anti-inflammatory properties, 3-(3,5-Dichlorophenyl)-6-hydroxypicolinaldehyde has also been studied for its potential anticancer activities. Research conducted at a leading cancer research institute revealed that the compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of cell signaling pathways that regulate cell proliferation and survival. These findings have sparked interest in exploring 3-(3,5-Dichlorophenyl)-6-hydroxypicolinaldehyde as a potential chemotherapeutic agent or as a lead compound for drug discovery efforts.

In addition to its biological applications, 3-(3,5-Dichlorophenyl)-6-hydroxypicolinaldehyde is also valued for its synthetic utility. The compound can serve as an intermediate in the synthesis of more complex molecules with diverse biological activities. For example, it can be used as a building block in the construction of heterocyclic compounds with potential therapeutic applications. The versatility of this compound in synthetic chemistry makes it an important tool for researchers working on drug design and development.

The synthesis of 3-(3,5-Dichlorophenyl)-6-hydroxypicolinaldehyde typically involves multi-step reactions that include functional group manipulations and aromatic substitutions. One common synthetic route involves the condensation of 2-chloro-4-nitrobenzaldehyde with 1-amino-2-methylbenzene followed by reduction and subsequent oxidation steps to introduce the hydroxyl group. This synthetic pathway has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The physical properties of 3-(3,5-Dichlorophenyl)-6-hydroxypicolinaldehyde, such as its solubility and stability, are important considerations for both research and industrial applications. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. Its solubility in organic solvents such as dimethyl sulfoxide (DMSO) makes it suitable for use in biological assays and other experimental protocols.

In conclusion, 3-(3,5-Dichlorophenyl)-6-hydroxypicolinaldehyde (CAS No. 1361843-72-2) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with anti-inflammatory, antioxidant, and anticancer properties, making it an attractive candidate for further development into therapeutic agents. Additionally, its synthetic utility as an intermediate in complex molecule synthesis highlights its importance in drug discovery efforts. As research continues to uncover new applications and mechanisms of action for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.